Ethyl 6-(Chloroformyl)hexanoate

• IUPAC Name: ethyl 7-chloro-7-oxoheptanoate
• InChI: InChI=1S/C9H15ClO3/c1-2-13-9(12)7-5-3-4-6-8(10)11/h2-7H2,1H3
• InChI Key: NYZNYLOIPHDFKS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCCCC(=O)Cl
• Molecular Formula: C9H15ClO3
• DSSTOX Substance ID: DTXSID20337527
• Molecular Weight: 206.66 g/mol
• CAS RN: 14794-32-2

Description

Synthesis Analysis

The synthesis of Ethyl 6-(Chloroformyl)hexanoate-like compounds involves multi-step organic reactions. For example, the preparation of ethyl 5(s),6-epoxy-3(r)-(methoxymethoxy)hexanoate as a key chiral intermediate for Mevinolin and Compactin highlights the complexity of synthesizing structurally similar esters. This synthesis involves a regiospecific ring opening of a tetrahydrofuran derivative by dimethylboron bromide (Guindon et al., 1985).

Molecular Structure Analysis

The molecular structure of compounds related to Ethyl 6-(Chloroformyl)hexanoate can be quite complex. For instance, the study of ethyl 3-[2-(3,4-dimethoxybenzyl)-1-phenylsulfonyl-1H-indol-3-yl]acrylate chloroform hemisolvate reveals detailed structural characteristics, including the conformation of substituents and intermolecular interactions (Thenmozhi et al., 2011).

Chemical Reactions and Properties

Ethyl 6-(Chloroformyl)hexanoate and its analogs participate in various chemical reactions, highlighting their versatility. For instance, ethyl 6-bromosorbate serves as an intermediate for the preparation of Wittig and Horner-type reagents, showcasing the reactivity of such esters in synthesizing complex molecules (Koning et al., 1973).

Physical Properties Analysis

Analyzing the physical properties of Ethyl 6-(Chloroformyl)hexanoate-related compounds involves studying their synthesis and reaction conditions. For example, the synthesis of 2-ethyl-1-hexanol from n-butanal using a trifunctional catalyst highlights the importance of reaction conditions on the physical properties of the resultant esters (Patankar & Yadav, 2017).

Chemical Properties Analysis

The chemical properties of esters similar to Ethyl 6-(Chloroformyl)hexanoate can be deduced from their reactivity and applications in synthesis. The enzymatic synthesis of ethyl hexanoate by transesterification, for example, showcases the catalytic efficiency and specificity of enzymes in esterification reactions, reflecting on the chemical properties of such esters (Chowdary & Prapulla, 2003).

Scientific Research Applications

• Synthesis of Key Chiral Intermediate for Mevinolin and Compactin : Guindon et al. (1985) described the synthesis of Ethyl 5(S),6-Epoxy-3(R)-(methoxymethoxy)hexanoate, a key chiral synthon for Mevinolin and Compactin, from a tetrahydrofuran derivative (Guindon, Yoakim, Bernstein, & Morton, 1985).

• Plant Growth Regulator : Zhao Qing-lan (2007) prepared hexanoic acid 2-(diethylamino) ethyl ester (DA-6), a plant growth regulator, from hexanoic acid and N,N-diethylamino ethanol, showcasing its potential in agricultural applications (Zhao Qing-lan, 2007).

• Synthesis of Commercial Fragrance Compound : McCullagh and Hirakis (2017) developed a two-step synthesis process for ethyl 6-acetoxyhexanoate (Berryflor), a compound with a raspberry-like odor, for use in organic chemistry courses (McCullagh & Hirakis, 2017).

• Antibacterial Studies on Calotropis Gigantia Latex : Ishnava et al. (2012) examined the antibacterial potential of various extracts of Calotropis gigantia, revealing the presence of methyl nonanoate, a saturated fatty acid, in the chloroform extracted fraction (Ishnava, Chauhan, Garg, & Thakkar, 2012).

• Molluscicidal Properties of Thiazolo[5,4-d]pyrimidines : El-bayouki and Basyouni (1988) used ethyl chloroformate/DMF mixture for the ring closure of 5-amino-2-(ethylthio)thiazole-4-carboxamide, leading to compounds with activity against the intermediate host of schistosomiasis, B. alexandrina snails (El-bayouki & Basyouni, 1988).

• Synthesis and Application in Agriculture : Zheng Xian-fu (2004) described the synthesis of hexanoic acid 2-(diethylamino) ethyl ester and its application as a plant growth promoter in agriculture (Zheng Xian-fu, 2004).

• Removal of 2-Ethyl-1-hexanol from Aqueous Solutions : Chang et al. (2013) studied the removal of 2-ethyl-1-hexanol, which has extensive industrial applications, from aqueous solutions containing high concentrations of salts, demonstrating its significance in environmental protection (Chang et al., 2013).

Safety and Hazards

Ethyl 6-(Chloroformyl)hexanoate is classified as a dangerous substance. It may cause severe skin burns and eye damage. It’s also combustible and may be corrosive to metals. Precautionary measures include avoiding heat/sparks/open flames/hot surfaces, wearing protective gloves/clothing/eye/face protection, and storing in a well-ventilated place.

Mechanism of Action

Ethyl 6-(Chloroformyl)hexanoate, also known as 6-(Chloroformyl)hexanoic Acid Ethyl Ester, is a chemical compound with the molecular formula C9H15ClO3 . It is primarily used in laboratory settings .

Result of Action

It is known that the compound can cause skin irritation, serious eye irritation, and may cause respiratory irritation .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Ethyl 6-(Chloroformyl)hexanoate. For instance, it is recommended to store the compound in a well-ventilated place and keep the container tightly closed . It is also advised to handle the compound only outdoors or in a well-ventilated area .